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Compound of Interest

Compound Name: Cholesterol Hydrogen Phthalate

CAS No.: 6732-01-0

Cat. No.: B1581151 Get Quote

Executive Summary
Cholesterol Hydrogen Phthalate (CHP), also known as cholesteryl hydrogen phthalate or

phthalic acid monocholesteryl ester (CAS: 6732-01-0), is a pivotal amphiphilic steroid

derivative. It occupies a unique niche at the intersection of soft matter physics and

pharmaceutical formulation. Unlike pure cholesterol, CHP possesses a free carboxylic acid

moiety, conferring pH-sensitivity and hydrogen-bonding capabilities that are exploited in the

engineering of "glassy" liquid crystals and stimuli-responsive drug delivery systems.

This guide provides a rigorous analysis of CHP, moving beyond basic properties to explore its

synthesis, phase behavior, and application in stabilizing liposomal membranes.

Physicochemical Profile
CHP acts as a "Janus" molecule: it retains the rigid, hydrophobic tetracyclic core of cholesterol

while presenting a hydrophilic, ionizable phthalic acid headgroup.
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Property Specification Notes

IUPAC Name
2-{[(3β)-Cholest-5-en-3-

yloxy]carbonyl}benzoic acid
Mono-ester of phthalic acid

CAS Number 6732-01-0

Molecular Formula C₃₅H₅₀O₄

Molecular Weight 534.78 g/mol

Melting Point 162.0 – 166.0 °C
Decomposes upon prolonged

heating

Solubility
Soluble in CHCl₃, Pyridine,

THF; Insoluble in Water

Amphiphilic nature allows

micelle formation

Appearance
White to off-white crystalline

powder

Specific Rotation
[α]²⁰D -5.0° to -9.0° (c=2,

CHCl₃)
Retains chirality of cholesterol

Synthesis & Characterization Protocol
Expert Insight: While simple esterification is possible, the "Senior Scientist" approach prioritizes

yield and purity by using an anhydride ring-opening mechanism. This avoids the formation of

the di-ester (dicholesteryl phthalate) by strictly controlling stoichiometry and using pyridine as

both solvent and base.

Reaction Mechanism
The synthesis involves the nucleophilic attack of the cholesterol 3β-hydroxyl group on the

carbonyl carbon of phthalic anhydride.
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Figure 1: Ring-opening esterification pathway for CHP synthesis.

Step-by-Step Protocol
Preparation: In a dry round-bottom flask equipped with a magnetic stir bar and reflux

condenser, dissolve Cholesterol (10.0 g, 25.8 mmol) in anhydrous Pyridine (50 mL).

Why Pyridine? It acts as a solvent for cholesterol and a proton scavenger (base) to

catalyze the nucleophilic attack.

Addition: Add Phthalic Anhydride (4.2 g, 28.4 mmol). A slight molar excess (1.1 eq) ensures

complete consumption of the expensive cholesterol starting material.

Reflux: Heat the mixture to 95°C under a nitrogen atmosphere for 6 hours. Monitor via TLC

(Mobile phase: Hexane/Ethyl Acetate 7:3).

Quenching: Cool the reaction mixture to room temperature. Pour slowly into ice-cold dilute

HCl (10%, 500 mL) with vigorous stirring.
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Mechanism:[1][2] The HCl neutralizes the pyridine and protonates the carboxylate salt,

precipitating the free acid form of CHP.

Work-up: Filter the white precipitate. Wash extensively with cold water to remove pyridinium

salts.

Purification: Recrystallize from Ethanol/Acetone (1:1).

Validation: The product should have a sharp melting point (~164°C). If the range is broad,

unreacted cholesterol is likely present.

Liquid Crystal Engineering: The "Glassy" State
CHP is not just a building block; it is a functional material. It belongs to the class of Cholesteric

(Chiral Nematic) Liquid Crystals.[3]

The Cholesteric Phase
Due to the chirality of the steroid backbone, CHP molecules do not stack simply; they twist,

forming a helical supramolecular structure. The "pitch" of this helix determines the wavelength

of light reflected.

Thermochromism: As temperature changes, the pitch changes, altering the reflected color.

Glassy Liquid Crystals (GLCs): A critical application of CHP is its ability to form GLCs. When

cooled rapidly from the isotropic melt, or when complexed with amines, CHP can "freeze" its

liquid crystalline order into a solid glass.[2] This preserves the optical properties (color) in a

solid state, useful for optical data storage.
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Figure 2: Thermotropic phase transitions of CHP, highlighting the metastable glassy state.

Pharmaceutical Applications: Liposome
Stabilization
In drug delivery, CHP is valued for its pH-sensitivity. Unlike standard cholesterol, which is

neutral, CHP introduces a carboxyl group (pKa ~ 4-5) to the lipid bilayer.

Mechanism of Action
Neutral pH (Bloodstream): The carboxyl group is ionized (COO⁻). The negative charge

provides electrostatic repulsion, preventing liposome aggregation (increased colloidal

stability).

Acidic pH (Endosome/Tumor Microenvironment): The group becomes protonated (COOH).

This reduces the headgroup area and alters the membrane curvature, potentially

destabilizing the membrane to trigger drug release.
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Formulation Protocol (Thin Film Hydration)
Mix: Dissolve DSPC (lipid) and CHP in Chloroform at a 7:3 molar ratio.

Evaporate: Remove solvent under vacuum to form a thin lipid film.

Hydrate: Add aqueous buffer (PBS, pH 7.4) containing the drug payload.[4] Agitate at 60°C

(above the lipid transition temperature).

Extrude: Pass through 100 nm polycarbonate filters to ensure uniform size.

Safety & Handling (MSDS Summary)
Hazard Classification: Skin Irrit. 2 (H315), Eye Irrit. 2A (H319), STOT SE 3 (H335).

Handling: Avoid inhalation of dust. Use in a fume hood, especially during synthesis involving

pyridine.

Storage: Store at 2-8°C. Keep container tightly closed to prevent hydrolysis of the ester bond

by atmospheric moisture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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